Methyl 4-(2-(3-fluorophenyl)thiazolidine-3-carbonyl)benzoate

• IUPAC Name: methyl 4-[2-(3-fluorophenyl)-1,3-thiazolidine-3-carbonyl]benzoate
• InChI: InChI=1S/C18H16FNO3S/c1-23-18(22)13-7-5-12(6-8-13)16(21)20-9-10-24-17(20)14-3-2-4-15(19)11-14/h2-8,11,17H,9-10H2,1H3
• InChI Key: PSAOTBJIMRVLQX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C(=O)N2CCSC2C3=CC(=CC=C3)F
• Molecular Formula: C18H16FNO3S
• Molecular Weight: 345.4 g/mol

Description

“Methyl 4-(2-(3-fluorophenyl)thiazolidine-3-carbonyl)benzoate”, also known as FTB, is a thiazolidine derivative. Thiazolidine motifs are intriguing heterocyclic five-membered moieties present in diverse natural and bioactive compounds. They show varied biological properties such as anticancer, anticonvulsant, antimicrobial, anti-inflammatory, neuroprotective, antioxidant activity, and so on.

Synthesis Analysis

Thiazolidine motifs are synthesized using various approaches like multicomponent reaction, click reaction, nano-catalysis, and green chemistry. These methods aim to improve their selectivity, purity, product yield, and pharmacokinetic activity. For instance, the treatment of CoFe2O4@SiO2 with APTES in refluxing toluene led to the synthesis of 1,3-thiazolidin-4-ones.

Molecular Structure Analysis

The molecular formula of “Methyl 4-(2-(3-fluorophenyl)thiazolidine-3-carbonyl)benzoate” is C18H16FNO3S. Thiazolidine motifs have sulfur at the first position and nitrogen at the third position.

Chemical Reactions Analysis

Thiazolidine motifs are used as vehicles in the synthesis of valuable organic combinations. They are stable against hydrolysis by a variety of beta-lactamases, including penicillinases, cephalosporinases, and extended-spectrum beta-lactamases.

Physical And Chemical Properties Analysis

The molecular weight of “Methyl 4-(2-(3-fluorophenyl)thiazolidine-3-carbonyl)benzoate” is 345.39. Further physical and chemical properties are not available in the search results.

Scientific Research Applications

Antiviral Activity

• Researchers have explored the antiviral potential of indole derivatives, including those containing the thiazolidine-3-carbonyl moiety. For instance:
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Anti-Inflammatory and Analgesic Properties

• Some indole derivatives, including those with a similar scaffold, have shown anti-inflammatory and analgesic activities. For instance:
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Anti-HIV Activity

• Researchers synthesized and screened indole derivatives for anti-HIV effects:
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Antitumor Potential

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Antibacterial and Antimicrobial Properties

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Future Directions

Thiazolidine derivatives have diverse therapeutic and pharmaceutical activity and are used in probe design. The future direction in this field is focused on developing multifunctional drugs and improving their activity. This will involve designing next-generation drug candidates based on thiazolidine motifs.

Mechanism of Action

Target of Action

Thiazolidine derivatives, which this compound is a part of, have been known to exhibit diverse therapeutic and pharmaceutical activity . They have been used in probe design and have shown varied biological properties such as anticancer, anticonvulsant, antimicrobial, anti-inflammatory, neuroprotective, and antioxidant activity .

Mode of Action

Thiazolidine motifs, which this compound contains, are intriguing heterocyclic five-membered moieties present in diverse natural and bioactive compounds . The presence of sulfur enhances their pharmacological properties .

Biochemical Pathways

Thiazolidine derivatives have been known to affect various biological targets .

Pharmacokinetics

Various synthetic approaches like multicomponent reaction, click reaction, nano-catalysis, and green chemistry have been employed to improve the selectivity, purity, product yield, and pharmacokinetic activity of thiazolidine derivatives .

Result of Action

Thiazolidine derivatives have shown varied biological properties such as anticancer, anticonvulsant, antimicrobial, anti-inflammatory, neuroprotective, and antioxidant activity .

Action Environment

The synthesis of thiazolidine derivatives has been improved by various synthetic approaches like multicomponent reaction, click reaction, nano-catalysis, and green chemistry .